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Compound of Interest

Compound Name: Carbovir-13C,d2

Cat. No.: B587946

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Carbovir-13C,d2, a labeled analogue of
the potent nucleoside reverse transcriptase inhibitor (NRTI), Carbovir. This document furnishes
crucial information on its suppliers and availability, its mechanism of action, and relevant
experimental protocols, designed to support research and development in antiviral drug
discovery.

Supplier and Availability of Carbovir-13C,d2

Carbovir-13C,d2 is a specialized chemical compound available from a select number of
suppliers. The following table summarizes the available information on vendors and product
specifications. Researchers are advised to contact the suppliers directly for the most current
pricing and availability.
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Supplier

Product Code

Pack Size(s)

Additional
Information

LGC Standards

TRC-C177742-0.5MG

0.5mg, 5mg

A certificate of
analysis is available.
Exact weight
packaging can be

requested.[1]

CymitQuimica

TRC-C177742

Labeled Carbovir
(C177740). Intended

for lab use only.[2]

CP Lab Safety

0.5mg

For professional
manufacturing,
research laboratories,
and industrial or
commercial usage
only.[3]

BIOGEN Cientifica

Further inquiry with
the supplier is needed
for detailed

information.

Chemical Properties:
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Property Value

Molecular Formula C103CH11D2Ns0:2
Molecular Weight 250.26 g/mol [2][3]
Unlabeled CAS Number 118353-05-2[1]
Labeled CAS Number 1246816-59-0[3]

rel-2-Amino-1,9-dihydro-9-[(1R,4S)-4-
(hydroxymethyl)-2-cyclopenten-1-yl]-6H-purin-6-
one-13C,d2; cis-Carbovir-13C,d2; GR 90352X-
13C,d2; NSC 614846-13C,d2[2]

Synonyms

Mechanism of Action: Inhibition of Viral Reverse
Transcriptase

Carbovir is a carbocyclic analogue of 2',3'-dideoxyguanosine and a potent inhibitor of viral
reverse transcriptase, an enzyme essential for the replication of retroviruses like HIV. The
mechanism of action involves several key steps within the host cell, ultimately leading to the
termination of viral DNA synthesis.

Signaling Pathway of Carbovir Activation and Action
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Prepare Reagents
(RT, Carbovir-13C,d2 dilutions, template, dNTPs)

!

Set up Reaction Mixtures
(Buffer, RT, Template, dGTP, [3H]-dTTP)

Y

Add Carbovir-13C,d2
(or control)

\ 4

Incubate at 37°C

\ 4

Stop Reaction
(Add cold TCA)

\ 4

Precipitate DNA
(onice)

\ 4

Filter through
Glass Fiber Filters

\ 4

Wash Filters

A

Measure Radioactivity
(Scintillation Counting)

!

Analyze Data
(Calculate 1Cso)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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